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Compound of Interest

Compound Name: Methyl 6-amino-5-bromopicolinate

Cat. No.: B143085

An In-depth Technical Guide to the Physicochemical Properties of Methyl 6-amino-5-
bromopicolinate

This guide provides a comprehensive overview of the physicochemical properties, synthesis,
and applications of Methyl 6-amino-5-bromopicolinate, tailored for researchers, scientists,
and professionals in drug development.

Chemical Identity and Properties

Methyl 6-amino-5-bromopicolinate is a substituted pyridine derivative. Its chemical structure
consists of a pyridine ring with a methyl ester group at position 2, an amino group at position 6,
and a bromine atom at position 5. This arrangement of functional groups makes it a valuable
intermediate in organic synthesis, particularly in the development of pharmaceutical
compounds.

Table 1: Physicochemical Properties of Methyl 6-amino-5-bromopicolinate
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Property Value Source
CAS Number 178876-82-9 [11[2][3]
Molecular Formula C7H7BrN20:2 [2][3]
Molecular Weight 231.05 g/mol [2][3]

6-Amino-5-bromopyridine-2-
carboxylic Acid Methyl Ester;

Alternate Names _ [3]
Methyl 6-amino-5-

bromopyridine-2-carboxylate

White to off-white solid

Appearance (inferred from related [4]
compounds)

Boiling Point Data not available

Melting Point Data not available

Likely soluble in solvents such
Solubility as DMSO (inferred from [4]

related compounds)

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and confirmation of Methyl 6-amino-
5-bromopicolinate.

Table 2: Spectroscopic Data for Methyl 6-amino-5-bromopicolinate

Technique Data

3 (ppm) = 7.76 (d, J = 7.88 Hz, 1H), 7.34 (d, J =

1H NMR (CDCls, 400 MHz
( ) 7.92 Hz, 1H), 5.23 (s, 2H), 3.94 (s, 3H)[1]

Mass Spectrometry (ESI) m/e: 231.0 [(M + H)*][1]

Experimental Protocols
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Synthesis of Methyl 6-amino-5-bromopicolinate

A common method for the synthesis of Methyl 6-amino-5-bromopicolinate involves the
bromination of Methyl 6-aminopyridine-2-carboxylate.[1]

Detailed Methodology:

o Dissolution: Methyl 6-aminopyridine-2-carboxylate (10 g, 66.0 mmol) is dissolved in
chloroform (450 mL) at room temperature.

» Addition of Bromine: A solution of bromine (3.4 mL, 66.0 mmol) in chloroform (100 mL) is
added slowly to the reaction mixture.

e Reaction: The mixture is stirred for 40 hours.

o Work-up: The reaction mixture is diluted with chloroform and then washed sequentially with a
saturated sodium thiosulfate solution and water to remove unreacted bromine and aqueous
impurities.

« Isolation: The organic layer is dried and the solvent is evaporated to yield the product. During
this process, an isomer, methyl 6-amino-3-bromopyridine-2-carboxylate, may also be
isolated as a by-product.[1]
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Synthesis workflow for Methyl 6-amino-5-bromopicolinate.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b143085?utm_src=pdf-body
https://www.benchchem.com/product/b143085?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8348980.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8348980.htm
https://www.benchchem.com/product/b143085?utm_src=pdf-body-img
https://www.benchchem.com/product/b143085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development

Methyl 6-amino-5-bromopicolinate serves as a key building block in the synthesis of more
complex molecules. A significant application is in the preparation of aminopyridinamides, which
are investigated as sodium channel modulators.[1][3]

Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials
in excitable cells. Modulators of these channels have therapeutic potential in a variety of
disorders, including epilepsy, cardiac arrhythmias, and neuropathic pain. The specific structure
of Methyl 6-amino-5-bromopicolinate makes it a suitable precursor for creating libraries of
aminopyridinamide derivatives to explore their structure-activity relationships as sodium
channel modulators.
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Role of Methyl 6-amino-5-bromopicolinate in developing sodium channel modulators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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